1-Ethynyl-3-(2-methoxyethoxy)benzene

• IUPAC Name: 1-ethynyl-3-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C11H12O2/c1-3-10-5-4-6-11(9-10)13-8-7-12-2/h1,4-6,9H,7-8H2,2H3
• InChI Key: CWIWDGOCISGEJW-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC(=C1)C#C
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID90828215
• Molecular Weight: 176.21 g/mol
• CAS RN: 896114-81-1

Description

“1-Ethynyl-3-(2-methoxyethoxy)benzene” is an organic compound. It belongs to the class of organic compounds known as phenylpropanes. It is an aromatic acetylene derivative.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H12O2. Its structure includes a benzene ring with an ethynyl group (C≡CH) and a 2-methoxyethoxy group attached.

Scientific Research Applications

Polymer and Materials Science

• Electro-active Polymer Applications : The use of methoxy and ethynyl-substituted benzene derivatives as ion carriers and redox shuttles in polymer light-emitting electrochemical cells demonstrates the potential of such compounds in developing advanced materials for electronic devices (Yang et al., 2001).
• Poly(ester) Synthesis : Hyperbranched poly(ester)s with pendant hydroxy groups have been prepared using bis(oxetane)s and benzenetricarboxylic acid, showing applications in creating polymers with specific functional properties (Nishikubo et al., 2006).

Organic Synthesis and Chemical Reactions

• Photoreactions : Studies on the photolysis of ethynyl and methoxycarbonylmethoxy-substituted pyridyl compounds have unveiled novel intramolecular cycloaddition reactions, indicating the utility of such structures in synthetic chemistry (Park & Baek, 2004).
• Structural Studies and Host–Guest Chemistry : The formation of unexpected host–guest complexes with water molecules in the crystalline state of ethynyl-substituted benzene derivatives emphasizes the relevance of these compounds in studying molecular interactions (Schmittel et al., 2001).

Sensory and Detection Applications

• Gas Sensitivity : The fabrication of poly{ethynyl [-2,5-di(methoxy)] benzene} thin films and their application in gas sensors demonstrate the potential of ethynyl and methoxy-substituted benzene derivatives in environmental monitoring and detection technologies (Ping, 2009).

Synthesis routes and methods

Procedure details

3-Hydroxyphenylacetylene (237 mg, 2 mmol) was heated with 2-bromoethylmethylether (0.23 mL, 2.4 mmol) and potassium carbonate (322 mg, 2.4 mmol) in acetone (5 mL) to 110° C. in a microwave oven (CEM Discover) for 45 minutes. Water (1 mL) was added to the mixture and the whole was extracted with dichloromethane (2×25 mL). The combined organics were dried over MgSO4, filtered and concentrated in vacuo to afford a brown oil. The oil was purified by column chromatography (SiO2, dichloromethane) to afford 3-(2-methoxyethoxy)phenylacetylene as a colourless oil (247mg, 70% yield).